Cas no 916792-12-6 (4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine)

• Product Name: 4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine
• CAS No: 916792-12-6
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD08060940
• CID: 93222
• PubChem ID: 24208795
• Update Time: 2024-10-26

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine
• 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE
• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-ylamine
• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (ACI)
• 4,6-dimethyl[1,2]oxazolo[5,4-b]pyridin-3-amine
• DTXSID70639886
• BDBM477109
• SCHEMBL17498456
• US10888567, Compound 4
• STK522335
• MFCD08060940
• E81595
• AKOS000275388
• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, AldrichCPR
• 916792-12-6
• DB-079142
• 4,6-dimethyl-[1,2]oxazolo[5,4-b]pyridin-3-amine
• MS-20036
• CS-0132408
• 4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine

• MDL： MFCD08060940
• Inchi： 1S/C8H9N3O/c1-4-3-5(2)10-8-6(4)7(9)11-12-8/h3H,1-2H3,(H2,9,11)
• InChI Key： DYMSNXTUZQZFSM-UHFFFAOYSA-N
• SMILES： N1=C(N)C2C(=NC(C)=CC=2C)O1

Computed Properties

• Exact Mass: 163.075
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Color/Form: solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 338.6±37.0 °C at 760 mmHg
• Flash Point: 158.6±26.5 °C
• Refractive Index: 1.648
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,6-dimethyl-1,2oxazolo5,4-bpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines